Cas no 2172219-11-1 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol)

3-{(5-Chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol is a specialized organic compound featuring a furan ring substituted with a chlorine atom, a methylsulfanyl linker, and a propanolamine backbone with methyl and methylamino substituents. This structure suggests potential utility in medicinal chemistry or agrochemical applications, where the chlorofuran moiety may confer bioactivity. The presence of both sulfur and nitrogen functionalities enhances its versatility for further derivatization or coordination chemistry. Its balanced lipophilicity, influenced by the chlorofuran and hydroxyl groups, could optimize pharmacokinetic properties in drug design. The compound’s defined stereochemistry, if applicable, may also be critical for targeted biological interactions. Suitable for research in selective synthesis or bioactive molecule development.
3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol structure
2172219-11-1 structure
Product Name:3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol
CAS No:2172219-11-1
MF:C10H16ClNO2S
MW:249.75754070282
CID:5870339
PubChem ID:165606579
Update Time:2025-10-29

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol
    • 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methyl-2-(methylamino)propan-1-ol
    • EN300-1289720
    • 2172219-11-1
    • Inchi: 1S/C10H16ClNO2S/c1-10(6-13,12-2)7-15-5-8-3-4-9(11)14-8/h3-4,12-13H,5-7H2,1-2H3
    • InChI Key: CTDOPKZQVUTBNY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CSCC(C)(CO)NC)O1

Computed Properties

  • Exact Mass: 249.0590276g/mol
  • Monoisotopic Mass: 249.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.7Ų

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol Pricemore >>

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Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol

Comprehensive Overview of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol (CAS No. 2172219-11-1)

In the rapidly evolving field of chemical research and pharmaceutical development, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol (CAS No. 2172219-11-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furan and methylamino functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its chlorofuran moiety, in particular, is a key feature that differentiates it from other derivatives, making it a valuable candidate for further study.

The molecular structure of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol combines a sulfur-containing linker with a hydroxyl group, which may contribute to its solubility and reactivity in various environments. Researchers are increasingly investigating such compounds for their potential roles in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis. The presence of the chloro substituent on the furan ring also opens avenues for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol?" While comprehensive clinical data is still limited, preliminary studies suggest its relevance in biochemical assays and intermediate synthesis. The compound's methylsulfanyl group, for instance, could play a role in modulating enzyme interactions, a feature highly sought after in proteomics research. Additionally, its propan-1-ol backbone is structurally similar to other known pharmacophores, sparking curiosity about its bioavailability and metabolic stability.

From an industrial perspective, CAS No. 2172219-11-1 is often discussed in the context of high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug design have highlighted its utility as a building block for more complex molecules. The rise of AI-driven drug discovery platforms has further amplified interest in such compounds, as they can be used to train algorithms for predicting molecular interactions and binding affinities.

Another trending topic tied to this compound is its synthetic accessibility. Researchers frequently search for "efficient synthesis routes for 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol", reflecting the demand for scalable and cost-effective production methods. Recent advancements in catalysis and microwave-assisted synthesis have shown promise in optimizing its preparation, reducing waste, and improving yields—a critical consideration in process chemistry.

Environmental and safety profiles are also key concerns for users researching this compound. While it is not classified as a hazardous material, proper handling protocols are recommended due to its reactive functional groups. The compound's logP value and aqueous solubility are frequently analyzed parameters, as they influence its applicability in formulation development and delivery systems.

In summary, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methyl-2-(methylamino)propan-1-ol (CAS No. 2172219-11-1) represents a versatile and intriguing molecule with broad potential across multiple scientific disciplines. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in areas like targeted therapy and molecular engineering. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation chemical entities.

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